3,5-Dichloro-2-methylpyridine
Cat. No. B180334
Key on ui cas rn:
100868-45-9
M. Wt: 162.01 g/mol
InChI Key: FPTUCCXFFWYEOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06514996B2
Procedure details
N,N-diisopropylamine (65.6 ml) was dissolved in anhydrous THF (150 ml), to which was dropwise added n-butyl lithium (1.54 mols/liter hexane solution, 300 ml) in an argon atmosphere at −78° C., and directly stirred for 5 minutes. An anhydrous THF (600 ml) solution of 3,5-dichloropyridine (63 g) was dropwise added there to and stirred for 1 hours, and thereafter methyl iodide (29.2 ml) was dropwise added thereto and further stirred for 1.5 hours. Water was added to the reaction mixture to stop the reaction, which was then extracted with ethyl acetate. The extract was washed with a saturated saline solution, then dried over magnesium sulfate, and distilled under reduced pressure. This was purified by silica gel column chromatography (hexane:ethyl acetate=10:1), and the resulting residue was suspended in ether, and taken out therefrom through filtration to obtain 3,5-dichloropicoline (Compound IIbz-b, 62.8 g, 91%) as colorless crystals.
Identifiers
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REACTION_CXSMILES
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[CH:1](NC(C)C)(C)C.C([Li])CCC.[Cl:13][C:14]1[CH:15]=[N:16][CH:17]=[C:18]([Cl:20])[CH:19]=1.CI>C1COCC1.O>[Cl:13][C:14]1[C:15]([CH3:1])=[N:16][CH:17]=[C:18]([Cl:20])[CH:19]=1
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Inputs
Step One
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Name
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|
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Quantity
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65.6 mL
|
|
Type
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reactant
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|
Smiles
|
C(C)(C)NC(C)C
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|
Name
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|
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Quantity
|
150 mL
|
|
Type
|
solvent
|
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Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
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300 mL
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Type
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reactant
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|
Smiles
|
C(CCC)[Li]
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Step Three
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Name
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|
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Quantity
|
29.2 mL
|
|
Type
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reactant
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|
Smiles
|
CI
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Step Four
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Name
|
|
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Quantity
|
63 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=NC=C(C1)Cl
|
|
Name
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|
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Quantity
|
600 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Step Five
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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Smiles
|
O
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Conditions
Stirring
|
Type
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CUSTOM
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|
Details
|
directly stirred for 5 minutes
|
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Rate
|
UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
at −78° C.
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STIRRING
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Type
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STIRRING
|
|
Details
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stirred for 1 hours
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|
Duration
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1 h
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STIRRING
|
Type
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STIRRING
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|
Details
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further stirred for 1.5 hours
|
|
Duration
|
1.5 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the reaction, which
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
was then extracted with ethyl acetate
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WASH
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Type
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WASH
|
|
Details
|
The extract was washed with a saturated saline solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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|
Details
|
distilled under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
This was purified by silica gel column chromatography (hexane:ethyl acetate=10:1)
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FILTRATION
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Type
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FILTRATION
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|
Details
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through filtration
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Outcomes
Product
Details
Reaction Time |
5 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C(=NC=C(C1)Cl)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 62.8 g | |
| YIELD: PERCENTYIELD | 91% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
